Cas no 269411-71-4 (3-Amino-5-methoxybenzonitrile)

• Product Name: 3-Amino-5-methoxybenzonitrile
• CAS No: 269411-71-4
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD18389726
• CID: 247963
• PubChem ID: 10773122
• Update Time: 2025-06-28

3-Amino-5-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-methoxybenzonitrile
• Benzonitrile,3-amino-5-methoxy-
• Benzonitrile, 3-amino-5-methoxy-
• AK103503
• 3-amino-5-methoxy-benzonitrile
• FFTOQOKMASMDFH-UHFFFAOYSA-N
• FCH936751
• 2469AB
• AX8235042
• AB0072558
• DTXSID00444602
• SCHEMBL3344571
• AMY18944
• SY117451
• 269411-71-4
• MFCD18389726
• AKOS006337279
• CS-0139559
• Benzonitrile, 3-amino-5-methoxy- (9CI)
• DS-4124
• SB75441

• MDL： MFCD18389726
• Inchi： 1S/C8H8N2O/c1-11-8-3-6(5-9)2-7(10)4-8/h2-4H,10H2,1H3
• InChI Key： FFTOQOKMASMDFH-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C=C(C=1)N

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59
• XLogP3: 0.9

Experimental Properties

• PSA: 59.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Amino-5-methoxybenzonitrile

Comprehensive Overview of 3-Amino-5-methoxybenzonitrile (CAS No. 269411-71-4)

3-Amino-5-methoxybenzonitrile (CAS No. 269411-71-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This nitrile-containing derivative features both amino and methoxy functional groups, making it a versatile intermediate for synthesizing complex molecules. Its molecular structure (C₈H₈N₂O) and properties have garnered significant attention in drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for high-purity intermediates like 3-Amino-5-methoxybenzonitrile has surged due to advancements in catalytic processes and bioconjugation techniques. Researchers frequently search for "synthetic routes for 3-Amino-5-methoxybenzonitrile" or "applications of nitrile derivatives in medicinal chemistry," reflecting its relevance in targeted therapy development. The compound’s electron-rich aromatic system enables selective modifications, a feature highly valued in small-molecule drug design.

From an industrial perspective, 269411-71-4 is often employed in cross-coupling reactions, particularly in Pd-catalyzed transformations. Its stability under microwave-assisted synthesis conditions has also been explored, addressing the growing interest in energy-efficient methodologies. Environmental concerns have further driven innovations in waste-minimized production of such intermediates, with studies focusing on solvent-free or aqueous-phase protocols.

The compound’s spectroscopic characterization (e.g., NMR and HPLC data) is well-documented, facilitating quality control in GMP-compliant manufacturing. Analytical chemists frequently inquire about "HPLC methods for 3-Amino-5-methoxybenzonitrile" or "CAS 269411-71-4 solubility profiles," underscoring its practical challenges. Its moderate polarity and thermal stability make it suitable for diverse chromatographic separations.

Emerging applications include its use in fluorescent probes and polymeric materials, capitalizing on its conjugated π-system. With the rise of AI-driven molecular modeling, computational studies on 269411-71-4 have predicted novel structure-activity relationships, resonating with queries like "3-Amino-5-methoxybenzonitrile DFT calculations." Such interdisciplinary approaches highlight its potential in next-gen material engineering.

Regulatory compliance remains a key focus, with stringent documentation for REACH and OSHA standards. Suppliers often emphasize batch-to-batch consistency and traceability, addressing end-user concerns about "sourcing high-quality 269411-71-4." The compound’s low ecotoxicity profile further supports its adoption in eco-friendly formulations.

In summary, 3-Amino-5-methoxybenzonitrile (CAS No. 269411-71-4) exemplifies the intersection of innovative chemistry and industrial applicability. Its role in advancing precision medicine and smart materials continues to expand, driven by both academic curiosity and sector-specific demands.